1-Methyl-2-(3-methyl-3-phenylbutan-2-yl)benzene

• CAS No.: 824951-08-8
• Molecular Formula: C18H22
• Molecular Weight: 238.4 g/mol
• IUPAC Name: 1-methyl-2-(3-methyl-3-phenylbutan-2-yl)benzene
• InChI: InChI=1S/C18H22/c1-14-10-8-9-13-17(14)15(2)18(3,4)16-11-6-5-7-12-16/h5-13,15H,1-4H3
• InChI Key: RTLXQDDSGYAZRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(C)C(C)(C)C2=CC=CC=C2

Description

1-Methyl-2-(3-methyl-3-phenylbutan-2-yl)benzene is an organic compound with a complex structure that includes a benzene ring substituted with a methyl group and a 3-methyl-3-phenylbutan-2-yl group

Preparation Methods

The synthesis of 1-Methyl-2-(3-methyl-3-phenylbutan-2-yl)benzene typically involves electrophilic aromatic substitution reactions. One common method is the Friedel-Crafts alkylation, where benzene reacts with an alkyl halide in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction conditions often require anhydrous environments and controlled temperatures to ensure high yields and purity .

Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for cost-effectiveness and efficiency. These methods often include continuous flow reactors and advanced purification techniques to meet industrial standards.

Chemical Reactions Analysis

1-Methyl-2-(3-methyl-3-phenylbutan-2-yl)benzene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, converting the compound into more saturated hydrocarbons.

Substitution: Electrophilic aromatic substitution reactions are common, where the benzene ring can be further substituted with various electrophiles under acidic conditions.

Common reagents used in these reactions include halogens, nitrating agents, and sulfonating agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-Methyl-2-(3-methyl-3-phenylbutan-2-yl)benzene has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules and as a model compound in studying reaction mechanisms.

Biology: The compound’s derivatives are investigated for their potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: It is used in the production of specialty chemicals and as an additive in various industrial processes

Mechanism of Action

The mechanism of action of 1-Methyl-2-(3-methyl-3-phenylbutan-2-yl)benzene involves its interaction with specific molecular targets and pathways. In electrophilic aromatic substitution reactions, the compound acts as a nucleophile, where the benzene ring donates electrons to form a sigma complex with the electrophile. This intermediate then undergoes deprotonation to yield the substituted product .

Comparison with Similar Compounds

1-Methyl-2-(3-methyl-3-phenylbutan-2-yl)benzene can be compared with similar compounds such as:

2-Methyl-3-phenylbutane: This compound has a similar structure but lacks the methyl group on the benzene ring, leading to different chemical properties and reactivity.

3-Phenylbut-1-ene: This compound has a double bond in the butane chain, which significantly alters its chemical behavior and applications.